Cas no 856905-14-1 (3-(Pyrimidin-4-yl)benzoic acid)

• Product Name: 3-(Pyrimidin-4-yl)benzoic acid
• CAS No: 856905-14-1
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD12402813
• CID: 717621
• Update Time: 2025-06-08

3-(Pyrimidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrimidin-4-yl)benzoic acid
• 3-(5-Aminopyrimidin-4-yl)benzoic acid
• Benzoic acid,3-(4-pyrimidinyl)-
• 3-(4-pyrimidinyl)benzoic acid
• 3-pyrimidin-4-yl-benzoic acid
• Benzoic acid,3-(4-pyrimidinyl)
• Benzoic acid, 3-(4-pyrimidinyl)-

• MDL： MFCD12402813
• Inchi： 1S/C11H8N2O2/c14-11(15)9-3-1-2-8(6-9)10-4-5-12-7-13-10/h1-7H,(H,14,15)
• InChI Key： PANQWANKNFOHBZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2C=CN=CN=2)=C1

Computed Properties

• Exact Mass: 215.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 440.6±28.0 °C(Predicted)
• PSA: 89.10000
• LogP: 2.00520
• pka: 3.90±0.10(Predicted)

3-(Pyrimidin-4-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-(Pyrimidin-4-yl)benzoic acid

Research Brief on 3-(Pyrimidin-4-yl)benzoic acid (CAS: 856905-14-1): Recent Advances and Applications in Chemical Biology and Medicine

3-(Pyrimidin-4-yl)benzoic acid (CAS: 856905-14-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by a pyrimidine ring linked to a benzoic acid moiety, serves as a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of kinase inhibitors, antimicrobial agents, and other bioactive molecules. This research brief aims to summarize the latest findings related to 3-(Pyrimidin-4-yl)benzoic acid, highlighting its synthetic utility, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 3-(Pyrimidin-4-yl)benzoic acid is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have reported the synthesis of derivatives of 3-(Pyrimidin-4-yl)benzoic acid that exhibit potent inhibitory activity against specific kinases, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These findings suggest that the compound could serve as a promising lead for the development of targeted cancer therapies.

In addition to its role in kinase inhibition, 3-(Pyrimidin-4-yl)benzoic acid has been investigated for its antimicrobial properties. Recent studies have demonstrated that certain derivatives of this compound exhibit broad-spectrum activity against bacterial and fungal pathogens. For instance, modifications to the pyrimidine ring have yielded compounds with enhanced efficacy against drug-resistant strains of Staphylococcus aureus and Candida albicans. These results underscore the potential of 3-(Pyrimidin-4-yl)benzoic acid as a scaffold for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthetic versatility of 3-(Pyrimidin-4-yl)benzoic acid has also been a focal point of recent research. Advances in organic chemistry have enabled the efficient synthesis of this compound and its derivatives through various routes, including transition metal-catalyzed cross-coupling reactions and multicomponent reactions. These methodologies not only improve the accessibility of 3-(Pyrimidin-4-yl)benzoic acid for further study but also facilitate the exploration of its structure-activity relationships (SAR). Such insights are critical for optimizing the compound's pharmacological properties and minimizing off-target effects.

Beyond its applications in drug discovery, 3-(Pyrimidin-4-yl)benzoic acid has been employed as a tool in chemical biology. For example, researchers have utilized this compound as a fluorescent probe to study protein-ligand interactions in real time. The benzoic acid moiety can be functionalized with fluorophores, enabling the visualization of binding events in complex biological systems. This approach has provided valuable insights into the mechanisms of action of various therapeutic agents and has the potential to accelerate the discovery of new drugs.

Despite these promising developments, challenges remain in the clinical translation of 3-(Pyrimidin-4-yl)benzoic acid-based compounds. Issues such as poor solubility, metabolic instability, and potential toxicity must be addressed through further structural optimization and preclinical testing. Nevertheless, the growing body of research on this compound underscores its potential as a valuable asset in the fields of chemical biology and medicinal chemistry. Future studies are expected to focus on expanding its applications, improving its pharmacokinetic properties, and exploring its utility in combination therapies.

In conclusion, 3-(Pyrimidin-4-yl)benzoic acid (CAS: 856905-14-1) represents a multifaceted compound with significant promise in drug discovery and chemical biology. Recent research has elucidated its roles in kinase inhibition, antimicrobial activity, and synthetic versatility, paving the way for its continued exploration. As the scientific community delves deeper into its potential, this compound is likely to remain a focal point of innovation in the years to come.